2-ethyl-5-({4-[(2-methyl-1,3-thiazol-4-yl)methyl]-1-piperazinyl}carbonyl)pyrimidine

• IUPAC Name: (2-ethylpyrimidin-5-yl)-[4-[(2-methyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C16H21N5OS/c1-3-15-17-8-13(9-18-15)16(22)21-6-4-20(5-7-21)10-14-11-23-12(2)19-14/h8-9,11H,3-7,10H2,1-2H3
• InChI Key: MVYSYZIBZKTMHU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C=N1)C(=O)N2CCN(CC2)CC3=CSC(=N3)C
• Molecular Formula: C16H21N5OS
• Molecular Weight: 331.4 g/mol

Description

2-ethyl-5-({4-[(2-methyl-1,3-thiazol-4-yl)methyl]-1-piperazinyl}carbonyl)pyrimidine is a useful research compound. Its molecular formula is C16H21N5OS and its molecular weight is 331.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 331.14668148 g/mol and the complexity rating of the compound is 394. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on their structure and the biological target. For example, some thiazole derivatives have been found to inhibit certain enzymes, while others may interact with receptors or other cellular components.

Future Directions

Thiazole derivatives continue to be a focus of research due to their diverse biological activities. Future research may involve the design and synthesis of new thiazole derivatives, investigation of their biological activities, and development of these compounds into effective therapeutic agents.